Cas no 1220039-97-3 (4-Fluoro-5-(4-methyl-piperazin-1-YL)-benzene-1,2-diamine tetrahydrochloride)

• Product Name: 4-Fluoro-5-(4-methyl-piperazin-1-YL)-benzene-1,2-diamine tetrahydrochloride
• CAS No: 1220039-97-3
• MF: C₁₁H₂₁Cl₄FN₄
• MW: 370.121641874313
• MDL: MFCD15474958
• CID: 4778061
• Update Time: 2026-02-27

4-Fluoro-5-(4-methyl-piperazin-1-YL)-benzene-1,2-diamine tetrahydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-5-(4-METHYL-PIPERAZIN-1-YL)-BENZENE-1,2-DIAMINE TETRAHYDROCHLORIDE
• 4-fluoro-5-(4-methylpiperazin-1-yl)benzene-1,2-diamine tetrahydrochloride
• SB31961
• 4-Fluoro-5-(4-methyl-piperazin-1-YL)-benzene-1,2-diamine tetrahydrochloride

• MDL： MFCD15474958
• Inchi： 1S/C11H17FN4.4ClH/c1-15-2-4-16(5-3-15)11-7-10(14)9(13)6-8(11)12;;;;/h6-7H,2-5,13-14H2,1H3;4*1H
• InChI Key： QSFFHBCBYVZXFC-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.Cl.FC1=CC(=C(C=C1N1CCN(C)CC1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 230
• Topological Polar Surface Area: 58.5

4-Fluoro-5-(4-methyl-piperazin-1-YL)-benzene-1,2-diamine tetrahydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Fluoro-5-(4-methyl-piperazin-1-YL)-benzene-1,2-diamine tetrahydrochloride

4-Fluoro-5-(4-methyl-piperazin-1-YL)-benzene-1,2-diamine tetrahydrochloride: A Comprehensive Overview

The compound with CAS No 1220039-97-3, commonly referred to as 4-Fluoro-5-(4-methyl-piperazin-1-YL)-benzene-1,2-diamine tetrahydrochloride, has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of benzene with a unique combination of functional groups, including a fluoro substituent and a piperazine moiety. The presence of these groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

4-Fluoro substitution on the benzene ring contributes to the compound's electronic properties, enhancing its reactivity in certain chemical reactions. The piperazine group, on the other hand, introduces nitrogen atoms into the structure, which can participate in hydrogen bonding and other non-covalent interactions. This makes the compound particularly interesting for researchers exploring drug delivery systems and biomedical applications.

Recent studies have highlighted the potential of 4-fluoro-substituted aromatic compounds in the development of novel pharmaceuticals. For instance, researchers have reported that such compounds can serve as scaffolds for designing molecules with high bioavailability and selectivity. The tetrahydrochloride salt form of this compound is also advantageous due to its enhanced solubility in polar solvents, facilitating its use in solution-based reactions and formulations.

The synthesis of 4-fluoro-5-(4-methyl-piperazin-1-YL)-benzene-1,2-diamine tetrahydrochloride typically involves multi-step processes that include nucleophilic aromatic substitution and amine alkylation. These reactions are optimized to ensure high yields and purity, which are critical for downstream applications. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve reaction efficiency and reduce environmental impact.

In terms of applications, this compound has shown promise in the field of coordinate covalent catalysis, where its ability to act as a ligand facilitates the formation of metal complexes with unique catalytic properties. Additionally, its role in the synthesis of advanced materials, such as conductive polymers and metal-organic frameworks (MOFs), has been explored extensively.

Recent breakthroughs in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. By leveraging density functional theory (DFT) calculations, scientists can design experiments that target specific chemical transformations, thereby accelerating the discovery process.

In conclusion, 4-fluoro-5-(4-methyl-piperazin-1-YL)-benzene-1,2-diamine tetrahydrochloride is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development across multiple disciplines.